Cas no 2229083-78-5 (4-(2-azidoethyl)-3-(4-fluorophenyl)-1H-pyrazole)

• Product Name: 4-(2-azidoethyl)-3-(4-fluorophenyl)-1H-pyrazole
• CAS No: 2229083-78-5
• MF: C₁₁H₁₀FN₅
• MW: 231.229004383087
• CID: 5951992
• PubChem ID: 165701680
• Update Time: 2025-06-13

4-(2-azidoethyl)-3-(4-fluorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-azidoethyl)-3-(4-fluorophenyl)-1H-pyrazole
• 2229083-78-5
• EN300-1771442

• Inchi： 1S/C11H10FN5/c12-10-3-1-8(2-4-10)11-9(7-15-16-11)5-6-14-17-13/h1-4,7H,5-6H2,(H,15,16)
• InChI Key： OZAOFGYJNORJGH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C=NN1)CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 231.09202350g/mol
• Monoisotopic Mass: 231.09202350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43Ų

Additional information on 4-(2-azidoethyl)-3-(4-fluorophenyl)-1H-pyrazole

Comprehensive Overview of 4-(2-azidoethyl)-3-(4-fluorophenyl)-1H-pyrazole (CAS No. 2229083-78-5)

The compound 4-(2-azidoethyl)-3-(4-fluorophenyl)-1H-pyrazole (CAS No. 2229083-78-5) is a highly specialized heterocyclic organic molecule that has garnered significant attention in the fields of medicinal chemistry and bioconjugation. Its unique structural features, including an azidoethyl group and a fluorophenyl moiety, make it a versatile intermediate for click chemistry applications and drug discovery. Researchers are increasingly exploring its potential in targeted drug delivery and proteomics, aligning with the growing demand for precision medicine solutions.

One of the most compelling aspects of 4-(2-azidoethyl)-3-(4-fluorophenyl)-1H-pyrazole is its role in bioorthogonal chemistry. The presence of the azide group allows for efficient Cu-free click reactions, which are critical for labeling biomolecules without disrupting native biological processes. This property is particularly relevant in live-cell imaging and diagnostic assays, where minimal interference with cellular functions is essential. Recent studies have highlighted its compatibility with fluorescent probes and nanoparticle conjugates, addressing the rising interest in multimodal imaging techniques.

From a synthetic perspective, CAS No. 2229083-78-5 exemplifies the convergence of scaffold diversity and functional group tolerance. The pyrazole core is known for its pharmacophoric properties, often serving as a key building block in kinase inhibitors and GPCR modulators. Meanwhile, the 4-fluorophenyl substituent enhances metabolic stability, a feature highly sought after in the development of orally bioavailable therapeutics. These attributes position the compound as a valuable tool for structure-activity relationship (SAR) studies.

The applications of 4-(2-azidoethyl)-3-(4-fluorophenyl)-1H-pyrazole extend to material science, where its photo-crosslinking capabilities are being leveraged for polymer modification. With the increasing focus on smart materials and biodegradable polymers, this compound offers a pathway to engineer stimuli-responsive surfaces. Industry experts are also investigating its utility in 3D printing resins, capitalizing on the trend toward customizable biomaterials.

In the context of sustainability, the synthesis of CAS No. 2229083-78-5 has been optimized to reduce hazardous waste, aligning with green chemistry principles. Modern protocols emphasize catalytic methods and atom-efficient reactions, reflecting the broader shift toward eco-friendly synthetic routes. This approach resonates with the pharmaceutical industry's commitment to Environmental, Social, and Governance (ESG) criteria.

Looking ahead, 4-(2-azidoethyl)-3-(4-fluorophenyl)-1H-pyrazole is poised to play a pivotal role in next-generation therapeutics. Its integration with artificial intelligence (AI)-driven drug design platforms exemplifies the synergy between computational chemistry and experimental validation. As the scientific community continues to explore its potential, this compound remains at the forefront of innovation in chemical biology.